5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine

• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H14N4O/c19-17-16-15(10-20-18(16)22-11-21-17)12-6-8-14(9-7-12)23-13-4-2-1-3-5-13/h1-11H,(H3,19,20,21,22)
• InChI Key: NFSWHYRUVWRUDN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C3=CNC4=NC=NC(=C34)N

Description

5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine is a useful research compound. Its molecular formula is C18H14N4O and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a similar manner to the previous Example, 4-[4-amino-5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-7-yl]cyclohexanone (0.4 g from 1.0 g of 40% pure material) and 1-ethoxycarbonyl-piperidine (158 mg) were reacted together in the presence of sodium triacetoxyborohydride (296 mg) in dichloromethane (15 ml) containing glacial acetic acid (60 mg) to give after workup and chromatography cis-7-(4-N-ethoxycarbonyl)piperazin-1-ylcyclohexyl)-5-(4-phenoxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine and trans-7-(4-N-ethoxycarbonyl)-piperazin-1-ylcyclohexyl)-5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine.